Cue-lure (Standard)

Cue-lure, CAS 3572-06-3, is a high-purity synthetic parapheromone used globally for the targeted attraction of male fruit flies, primarily within the *Bactrocera*, *Dacus*, and *Zeugodacus* genera. It is the acetate ester of raspberry ketone and serves as a critical component in integrated pest management (IPM) programs for monitoring, detection, and Male Annihilation Technique (MAT) strategies. Its primary value lies in its specific efficacy for key agricultural pests like the melon fly (*Zeugodacus cucurbitae*) and the Queensland fruit fly (*Bactrocera tryoni*), distinguishing it from other lures like methyl eugenol, which targets a different subset of fruit fly species such as the oriental fruit fly (*Bactrocera dorsalis*).

Substituting Cue-lure with structurally similar compounds or using it in combined lures can lead to significant failures in pest management programs. Attractancy is highly species-specific; for example, Methyl Eugenol is a potent attractant for the Oriental fruit fly (*B. dorsalis*) but is ineffective for Cue-lure responsive species like the melon fly. Furthermore, creating mixtures of Cue-lure and Methyl Eugenol has been shown to significantly reduce the capture rate for most target species compared to using the lures individually, making such combinations counterproductive for surveillance. Even a close structural analog like Raspberry Ketone, the hydrolysis product of Cue-lure, attracts the same species but is noted to be a weaker attractant. Therefore, for applications targeting pests like *Zeugodacus cucurbitae* or *Bactrocera tryoni*, procuring high-purity, unadulterated Cue-lure is critical for achieving reliable and maximum trapping efficacy.

Superior Field Longevity Compared to More Volatile Attractants

In field conditions, the chemical stability and lower volatility of Cue-lure provide a significantly longer effective lifetime compared to more volatile attractants like Methyl Eugenol (ME). Traps baited with Cue-lure can remain effective for up to 20 weeks, whereas ME-baited traps often require replacement every 8-10 weeks to maintain efficacy. This extended field presence directly impacts the cost and labor required for large-scale monitoring and MAT programs.

This durability reduces material costs and halves the labor frequency for lure replacement in long-term agricultural or quarantine surveillance programs.

Critical Species-Specificity: Ineffective for Mediterranean Fruit Fly (Medfly)

Cue-lure is highly specific to fruit flies in the Dacinae subfamily, such as *Bactrocera* and *Zeugodacus* species. It is not an effective attractant for pests from other genera, such as the Mediterranean fruit fly (*Ceratitis capitata*), a major quarantine pest. For Medfly, Trimedlure is the standard attractant used in monitoring programs. This strict specificity is not a flaw but a critical feature, ensuring that monitoring data is not confounded by non-target species and that control measures are directed precisely.

Procuring Cue-lure is the correct choice only for programs targeting melon fly, Q-fly, and related species; it is an incorrect and ineffective choice for Medfly surveillance.

Demonstrated Efficacy Over its Precursor, Raspberry Ketone

While Raspberry Ketone (also known as Willison's lure) attracts the same range of species as Cue-lure, it is consistently reported as a less potent attractant. Cue-lure's higher vapor pressure compared to Raspberry Ketone results in a more effective release rate from trapping devices, making it a more powerful lure in practice. Although Cue-lure can hydrolyze to Raspberry Ketone in the field, starting with the more active and volatile acetate ester ensures higher initial and sustained performance.

For applications requiring maximum sensitivity and capture rates, such as early detection or high-density population knockdown, procuring Cue-lure is preferable to its less active hydrolysis product, Raspberry Ketone.

Long-Duration Quarantine and Biosecurity Monitoring

For government-run or large-scale agricultural biosecurity programs that require continuous monitoring for invasive Dacine fruit flies, the extended 20-week field longevity of Cue-lure offers a significant logistical and economic advantage over lures requiring more frequent replacement. This makes it the compound of choice for establishing and maintaining widespread, low-maintenance trapping grids.

Targeted Management of Melon Fly (*Z. cucurbitae*) in Cucurbit Crops

In agricultural settings focused on cucurbit production (melons, cucumbers, gourds), Cue-lure provides the necessary species-specificity to selectively monitor and control melon fly populations without attracting non-target pests like the Oriental fruit fly or Medfly. This precise action is fundamental to effective IPM programs for these specific crops.

High-Sensitivity Detection of Queensland Fruit Fly (*B. tryoni*)

As Cue-lure is a more potent attractant than its precursor Raspberry Ketone, it is better suited for early-detection systems where attracting low numbers of initial invaders is critical. Procuring the standard Cue-lure ensures maximum trapping sensitivity for key pests like the Queensland fruit fly.

Formulation Development for Controlled-Release Pest Management Devices

The well-characterized physicochemical properties of Cue-lure, including its volatility and stability, make it an ideal active ingredient for developing novel controlled-release formulations such as polymer matrices, wafers, or gels. Its proven efficacy provides a reliable baseline for innovating next-generation, long-lasting pest control devices.